1-((1H-benzo[d]imidazol-2-yl)methyl)-N-(cyclohexylmethyl)piperidine-4-carboxamide

• IUPAC Name: 1-(1H-benzimidazol-2-ylmethyl)-N-(cyclohexylmethyl)piperidine-4-carboxamide
• InChI: InChI=1S/C21H30N4O/c26-21(22-14-16-6-2-1-3-7-16)17-10-12-25(13-11-17)15-20-23-18-8-4-5-9-19(18)24-20/h4-5,8-9,16-17H,1-3,6-7,10-15H2,(H,22,26)(H,23,24)
• InChI Key: FDGWJMXJBGNRRE-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)CNC(=O)C2CCN(CC2)CC3=NC4=CC=CC=C4N3
• Molecular Formula: C21H30N4O
• Molecular Weight: 354.5 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve the formation of the benzimidazole group, followed by the attachment of the piperidine and carboxamide groups. The exact methods and reagents used would depend on the specific conditions and the desired isomers.

Molecular Structure Analysis

The molecular structure of the compound would be determined by the arrangement of the benzimidazole, piperidine, and carboxamide groups. The presence of these groups could result in a variety of possible isomers, each with different physical and chemical properties.

Chemical Reactions Analysis

The compound’s reactivity would be influenced by the presence of the benzimidazole, piperidine, and carboxamide groups. These groups could participate in a variety of chemical reactions, including nucleophilic substitutions, eliminations, and additions.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would be influenced by its specific structure. For example, the presence of the benzimidazole group could increase the compound’s stability and resistance to oxidation.

Scientific Research Applications

Computational Chemistry and Molecular Modeling

The compound’s conformational flexibility and interactions with other molecules are of interest:

These applications highlight the compound’s versatility and potential impact across diverse scientific fields. . If you need more detailed information on any specific area, feel free to ask! 😊

Mechanism of Action

Benzimidazole

This is a type of organic compound that is a fusion of benzene and imidazole. It is an important heterocyclic aromatic organic compound, which is widely used in pharmaceuticals and agrochemicals .

Piperidine

This is a heterocyclic organic compound that consists of a six-membered ring containing five methylene bridges and one amine bridge .

Carboxamide

This is a functional group that consists of a carbonyl group (C=O) linked to an amine group (NH2). Carboxamides are prevalent in many types of drugs due to their bioactivity .

Safety and Hazards

The safety and hazards associated with the compound would depend on its specific structure and properties. For example, benzimidazole derivatives can be toxic if ingested or inhaled, and can cause irritation to the skin and eyes.

Future Directions

Future research could focus on exploring the potential therapeutic applications of the compound, as well as optimizing its synthesis and improving its safety profile.